Cas no 20372-66-1 (Methyl 2,4,5-trifluorobenzoate)

• Product Name: Methyl 2,4,5-trifluorobenzoate
• CAS No: 20372-66-1
• MF: C₈H₅F₃O₂
• MW: 190.119313001633
• MDL: MFCD06203702
• CID: 830618
• PubChem ID: 14883312
• Update Time: 2025-06-08

Methyl 2,4,5-trifluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,4,5-trifluorobenzoate
• 2,4,5-TRIFLUOROBENZOIC ACID METHYL ESTER
• RARECHEM AL BF 0314
• benzoic acid, 2,4,5-trifluoro-, methyl ester
• LogP
• Methyl-2,4,5-trifluorbenzolcarboxylat
• 2,4,5-Trifluorobenzoicacidmethylester
• WHJMGBFVYCLTFS-UHFFFAOYSA-N
• 6881AD
• AM83033
• RP24965
• CM12878
• SY045546
• AK142197
• TL8001690
• AB92852
• DTXSID10564986
• AS-9346
• DB-351803
• CS-0150836
• 20372-66-1
• MFCD06203702
• SCHEMBL410165
• METHYL2,4,5-TRIFLUOROBENZOATE
• Methyl 2 pound not4 pound not5-trifluorobenzoate
• AKOS006293996
• J-507057
• 2,4,5-trifluorobenzoic acid methyl ester;

• MDL： MFCD06203702
• Inchi： 1S/C8H5F3O2/c1-13-8(12)4-2-6(10)7(11)3-5(4)9/h2-3H,1H3
• InChI Key： WHJMGBFVYCLTFS-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1C(=O)OC)F)F

Computed Properties

• Exact Mass: 190.02415
• Monoisotopic Mass: 190.02416388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 1.358±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 211.7±40.0 ºC (760 Torr),
• Flash Point: 84.2±19.6 ºC,
• Solubility: Very slightly soluble (0.14 g/l) (25 º C),
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 2,4,5-trifluorobenzoate

Comprehensive Overview of Methyl 2,4,5-trifluorobenzoate (CAS No. 20372-66-1): Properties, Applications, and Industry Trends

Methyl 2,4,5-trifluorobenzoate (CAS No. 20372-66-1) is a fluorinated aromatic ester widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. This compound, characterized by its trifluoromethyl substitution pattern, has gained prominence due to its unique electronic properties and stability under reactive conditions. With the growing demand for fluorinated compounds in drug discovery—driven by their enhanced bioavailability and metabolic resistance—this chemical has become a focal point for researchers exploring structure-activity relationships (SAR) in medicinal chemistry.

The molecular structure of Methyl 2,4,5-trifluorobenzoate features a benzoate core with fluorine atoms at the 2-, 4-, and 5-positions, contributing to its high lipophilicity and electron-withdrawing effects. These attributes make it invaluable in designing protease inhibitors and kinase modulators, particularly in oncology and antiviral therapeutics. Recent studies highlight its role in the synthesis of next-generation APIs (Active Pharmaceutical Ingredients), aligning with industry trends toward precision medicine and targeted therapies. Analysts note a 15% annual growth in the fluorochemicals market, further underscoring its commercial relevance.

From an industrial perspective, CAS No. 20372-66-1 is synthesized via esterification of 2,4,5-trifluorobenzoic acid, with optimized protocols emphasizing green chemistry principles to reduce solvent waste. Manufacturers are increasingly adopting continuous flow processes to enhance yield and purity (>99%), addressing ESG (Environmental, Social, and Governance) concerns in chemical production. Regulatory compliance with REACH and FDA guidelines ensures its safe handling in GMP facilities, though users must adhere to standard organic laboratory precautions.

Emerging applications include its use in liquid crystal materials for OLED displays and as a building block for covalent organic frameworks (COFs). These innovations respond to the surge in demand for high-performance electronic materials, a trend amplified by the 5G technology rollout and flexible electronics. Researchers are also investigating its potential in photoredox catalysis, a hot topic in sustainable synthetic methodologies.

For procurement specialists, key considerations include supply chain stability—especially amid geopolitical shifts affecting fluorine feedstock availability—and cost optimization through bulk sourcing. Analytical techniques like GC-MS and HPLC are critical for quality verification, with impurities such as hydrolyzed byproducts requiring strict control. Storage recommendations typically specify inert atmospheres and moisture-free conditions to preserve shelf life.

In summary, Methyl 2,4,5-trifluorobenzoate exemplifies the intersection of cutting-edge chemistry and industrial utility. Its versatility across life sciences and advanced materials sectors positions it as a compound of enduring significance, with research avenues continuing to expand in response to technological and sustainability imperatives.